Tributyltin chloride
Tributyltin chloride
Tributyltin chloride is an inorganic molecular entity.
Tributyltin chloride is an organotin compound. Tributyltins are the main active ingredients in certain biocides used to control a broad spectrum of organisms, and are also used in wood preservation, marine paints (as antifouling pesticides), and textiles and industrial water systems (as antifungal agents). They also considered moderately to highly persistent organic pollutants and are especially hazardous to marine ecosystems. The main toxic component of tributyltins is tin. Tin is a chemical element with the symbol Sn and atomic number 50. It is a natural component of the earth's crust and is obtained chiefly from the mineral cassiterite, where it occurs as tin dioxide. (L307, L309, L308)
Tributyltin chloride is an organotin compound. Tributyltins are the main active ingredients in certain biocides used to control a broad spectrum of organisms, and are also used in wood preservation, marine paints (as antifouling pesticides), and textiles and industrial water systems (as antifungal agents). They also considered moderately to highly persistent organic pollutants and are especially hazardous to marine ecosystems. The main toxic component of tributyltins is tin. Tin is a chemical element with the symbol Sn and atomic number 50. It is a natural component of the earth's crust and is obtained chiefly from the mineral cassiterite, where it occurs as tin dioxide. (L307, L309, L308)
Brand Name:
Vulcanchem
CAS No.:
1461-22-9
VCID:
VC21184534
InChI:
InChI=1S/3C4H9.ClH.Sn/c3*1-3-4-2;;/h3*1,3-4H2,2H3;1H;/q;;;;+1/p-1
SMILES:
CCCC[Sn](CCCC)(CCCC)Cl
Molecular Formula:
C12H27ClSn
Molecular Weight:
325.50 g/mol
Tributyltin chloride
CAS No.: 1461-22-9
Cat. No.: VC21184534
Molecular Formula: C12H27ClSn
Molecular Weight: 325.50 g/mol
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Specification
| Description | Tributyltin chloride is an inorganic molecular entity. Tributyltin chloride is an organotin compound. Tributyltins are the main active ingredients in certain biocides used to control a broad spectrum of organisms, and are also used in wood preservation, marine paints (as antifouling pesticides), and textiles and industrial water systems (as antifungal agents). They also considered moderately to highly persistent organic pollutants and are especially hazardous to marine ecosystems. The main toxic component of tributyltins is tin. Tin is a chemical element with the symbol Sn and atomic number 50. It is a natural component of the earth's crust and is obtained chiefly from the mineral cassiterite, where it occurs as tin dioxide. (L307, L309, L308) |
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| CAS No. | 1461-22-9 |
| Molecular Formula | C12H27ClSn |
| Molecular Weight | 325.50 g/mol |
| IUPAC Name | tributylstannanylium;chloride |
| Standard InChI | InChI=1S/3C4H9.ClH.Sn/c3*1-3-4-2;;/h3*1,3-4H2,2H3;1H;/q;;;;+1/p-1 |
| Standard InChI Key | GCTFWCDSFPMHHS-UHFFFAOYSA-M |
| Impurities | 10 organotins including di-n-butyltin dichloride, mono-n-butyltin trichloride, tetrabutyltin, di-n-butyl(2-ethylhexyl)tin chloride, di-n-butylisobutyl tin chloride, di-n-butylsecbutyl tin chloride and others. |
| SMILES | CCCC[Sn](CCCC)(CCCC)Cl |
| Canonical SMILES | CCCC[Sn+](CCCC)CCCC.[Cl-] |
| Boiling Point | 171-173 °C @ 25 mm Hg |
| Colorform | Liquid Colorless liquid |
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